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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with crude

aluminum iodide.

Frequently Asked Questions (FAQs)
Q1: What are the common impurities in crude aluminum iodide?

A1: Common impurities in crude aluminum iodide primarily depend on the synthesis method.

They typically include:

Excess Iodine: Unreacted iodine is a frequent impurity, especially in direct synthesis from

aluminum and iodine. This can give the crude product a purple or brown tint.[1][2]

Aluminum Oxide (Al₂O₃): Aluminum iodide is highly hygroscopic and reacts readily with

moisture from the air or residual water in solvents to form aluminum oxide.[3] This is a non-

volatile, white solid impurity.

Unreacted Aluminum: If the reaction between aluminum and iodine is incomplete, residual

aluminum powder or granules may be present in the crude product.

Solvent Residues: If the synthesis is performed in a solvent, trace amounts of the solvent

may remain in the crude product.

Q2: What is the most effective method for purifying crude aluminum iodide?
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A2: Vacuum sublimation is the most widely recommended and effective method for purifying

crude aluminum iodide.[4] This process involves heating the crude solid under reduced

pressure, causing it to transition directly into the gaseous phase, leaving non-volatile impurities

behind. The gaseous aluminum iodide then crystallizes on a cold surface to yield a purified

product.[5]

Q3: Why is it crucial to handle aluminum iodide in an inert atmosphere?

A3: Anhydrous aluminum iodide is extremely sensitive to moisture and air.[3] Exposure to

atmospheric water vapor will lead to hydrolysis, forming aluminum oxide and hydrogen iodide.

[3] This not only contaminates the product but also reduces the yield of the desired anhydrous

compound. Therefore, all handling, storage, and purification procedures should be carried out

under a dry, inert atmosphere (e.g., in a glove box or using Schlenk line techniques).[6][7]

Q4: What are the key safety precautions when working with aluminum iodide?

A4: Aluminum iodide is a corrosive and moisture-reactive substance. Key safety precautions

include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[1][8]

Inert Atmosphere: Handle the compound in a glove box or under an inert atmosphere to

prevent exposure to moisture.[6][7]

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any dust or

fumes.[8]

Avoid Water: Keep aluminum iodide away from water and other protic solvents, as the

reaction can be vigorous and release hydrogen iodide gas.[1]

Disposal: Neutralize any residual aluminum iodide by slowly adding it to a large volume of a

suitable quenching agent, such as a sodium carbonate solution, in a fume hood.[9]
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Issue Possible Cause(s) Recommended Solution(s)

Low Yield of Purified Product

- Incomplete sublimation due

to insufficient heating or

vacuum.- Loss of product

during transfer.- Significant

hydrolysis of the crude material

prior to purification.

- Ensure the sublimation

apparatus is heated to the

appropriate temperature (the

melting point of AlI₃ is 191 °C)

and that a good vacuum is

achieved.[10]- Handle the

sublimed crystals carefully

during scraping and transfer.-

Ensure the crude material is

kept under strictly anhydrous

conditions before and during

the purification process.[3]

Discolored Purified Product

(Yellowish or Brownish)

- Contamination with free

iodine.- Thermal

decomposition of the product.

- Ensure the sublimation is

carried out at the lowest

possible temperature that

allows for a reasonable rate of

sublimation to minimize the co-

sublimation of iodine.- Avoid

excessive heating during the

sublimation process.

Product Appears Wet or

Fumes Upon Exposure to Air

- Incomplete drying of the

crude product before

purification.- Leaks in the

sublimation apparatus allowing

moisture to enter.- Improper

handling of the purified product

after sublimation.

- Thoroughly dry the crude

aluminum iodide under

vacuum before starting the

sublimation.- Check all seals

and joints of the sublimation

apparatus for leaks before

starting.- Transfer the purified

product to a dry, inert-

atmosphere storage container

immediately after the

apparatus has cooled to room

temperature.

No Sublimation Occurs

Despite Heating

- The vacuum is not low

enough to allow sublimation at

- Check the vacuum pump and

all connections for leaks to
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the applied temperature.- The

heating is insufficient.

ensure a high vacuum is

achieved.- Gradually increase

the temperature, but be careful

not to exceed the

decomposition temperature of

the compound.

Quantitative Data
The following table summarizes available quantitative data for the purification of aluminum
iodide. Note that comprehensive comparative data across different methods is limited in the

literature.

Purification
Method

Starting
Material

Purity of
Purified
Product

Percent Yield Reference

Vacuum

Sublimation

Crude AlI₃ from

reaction of Al and

I₂

>99% 78.2% [11]

-
Commercial

Technical Grade

99.999% (trace

metals basis)
- [10]

Experimental Protocols
Detailed Methodology for Vacuum Sublimation of Crude
Aluminum Iodide
This protocol describes the purification of crude aluminum iodide using a standard laboratory

vacuum sublimation apparatus.

Materials:

Crude aluminum iodide

Vacuum sublimation apparatus (including a cold finger)
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High-vacuum pump

Schlenk line or glove box

Heating mantle or oil bath

Dry ice and a suitable solvent (e.g., acetone or isopropanol) for the cold finger, or a

circulating chiller

Procedure:

Preparation of the Apparatus:

Thoroughly clean and dry all glassware in an oven before use.

Assemble the sublimation apparatus and ensure all joints are well-sealed with high-

vacuum grease.

Loading the Sample (under inert atmosphere):

In a glove box or under a positive pressure of inert gas, load the crude aluminum iodide
into the bottom of the sublimation apparatus.

Assembling the System:

Insert the cold finger into the sublimation apparatus.

Connect the apparatus to a high-vacuum line equipped with a cold trap (e.g., liquid

nitrogen).

Evacuation:

Slowly and carefully evacuate the sublimation apparatus. A gradual reduction in pressure

is important to prevent fine powder from being drawn into the vacuum line.

Cooling the Cold Finger:
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Once a stable high vacuum is achieved, fill the cold finger with a cooling mixture (e.g., dry

ice/acetone slurry) or start the flow from a circulating chiller.

Sublimation:

Begin to gently heat the bottom of the sublimation apparatus using a heating mantle or oil

bath.

Gradually increase the temperature until sublimation is observed. The optimal temperature

will depend on the vacuum level but should be below the decomposition temperature of

aluminum iodide.

Continue heating until all the volatile aluminum iodide has sublimed onto the cold finger.

Non-volatile impurities will remain in the bottom of the apparatus.

Cooling and Collection (under inert atmosphere):

Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Once cooled, slowly and carefully introduce an inert gas to bring the apparatus back to

atmospheric pressure.

In a glove box or under a positive pressure of inert gas, carefully remove the cold finger.

Scrape the purified, crystalline aluminum iodide from the cold finger into a pre-weighed,

dry storage container.

Seal the container and store it in a desiccator or glove box.

Visualizations
Experimental Workflow for Purification of Crude
Aluminum Iodide
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Workflow for Purification of Crude Aluminum Iodide
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(Inert Atmosphere)
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Gentle Heating

Sublimation of AlI₃

Condensation on Cold Finger Non-Volatile Impurities Remain
(Al₂O₃, etc.)

Cool to Room Temperature
(Under Vacuum)

Scrape and Collect Purified AlI₃
(Inert Atmosphere)

Purified Aluminum Iodide

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in the vacuum sublimation purification of crude

aluminum iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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